Cas no 1779124-71-8 (1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine)

• Product Name: 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine
• CAS No: 1779124-71-8
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 5220568
• Update Time: 2025-06-13

1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine

• Inchi： 1S/C6H8N4/c1-2-8-6-5(7-1)9-3-4-10-6/h1-2H,3-4H2,(H,7,9)(H,8,10)
• InChI Key： BOIPKLGJDCZHIR-UHFFFAOYSA-N
• SMILES： C12=NC=CN=C1NCCN2

Additional information on 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine

Chemical Profile of 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine (CAS No. 1779124-71-8)

1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine, identified by the chemical abstracts service number CAS No. 1779124-71-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and structural versatility. The unique scaffold of 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine consists of two fused pyrazine rings connected by a tetrahydropyrazine bridge, making it an intriguing candidate for further exploration in drug discovery and development.

The molecular structure of 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine exhibits a rigid bicyclic system with potential for hydrogen bonding and hydrophobic interactions. These structural features are critical in determining its interaction with biological targets such as enzymes and receptors. The compound’s ability to modulate these interactions has led to its investigation in various therapeutic areas, including central nervous system disorders and inflammatory diseases.

Recent advancements in computational chemistry have enabled the prediction of the pharmacokinetic properties of 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine, providing valuable insights into its potential as a drug candidate. Molecular docking studies have shown that this compound can bind to several protein targets with high affinity. For instance, it has been demonstrated to interact with neurotransmitter receptors such as NMDA and serotonin receptors, which are implicated in conditions like depression and anxiety.

The synthesis of 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the tetrahydropyrazine ring followed by cyclization to form the fused pyrazine system. Advances in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more accessible for further research.

In the realm of medicinal chemistry, 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine has been explored as a lead compound for the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules that exhibit pharmacological effects through modulation of biological pathways. Researchers have synthesized analogs of this compound to optimize its binding affinity and reduce potential side effects.

One particularly promising area of research involves the investigation of 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine as a potential treatment for neurological disorders. Preclinical studies have suggested that this compound may have neuroprotective properties by inhibiting oxidative stress and neuroinflammation. These findings are supported by experimental data showing reduced neurodegeneration in animal models treated with derivatives of this compound.

The pharmacological profile of 1,2,3,4-Tetrahydro-pyrazino[2,3-b]pyrazine also includes its potential role in modulating immune responses. Research indicates that this compound can interact with immune cells and influence cytokine production. This property makes it a candidate for developing treatments for autoimmune diseases where dysregulation of immune responses is a key factor.

Furthermore，the biotransformation pathways of 1，２，３，４-tetrahydro-pyrazino[２，３－b]pyraz ine have been studied to understand its metabolic fate in vivo。 These studies have revealed that the compound undergoes enzymatic degradation into smaller molecules， which are subsequently excreted from the body。 This information is crucial for assessing its safety profile and optimizing dosing regimens。

The development of new analytical techniques has enhanced the ability to quantify 1，２，３，４-tetrahydro-py razino[２，３－b]py raz ine in biological matrices。 High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has become the method of choice for accurate determination。 These advancements have facilitated more robust pharmacokinetic studies， contributing to a better understanding of how this compound behaves within living systems。

In conclusion， １，２，３，４-tetrahydro-p y razino[２，３－b]py raz ine (CAS No. １７７９１２４－７１－８) represents a significant area of interest in pharmaceutical research due to its unique chemical structure and promising biological activities。 Ongoing studies continue to uncover new therapeutic applications ， while improvements in synthetic methods enhance accessibility。 As research progresses ， this compound holds great potential as a foundation for novel drug development across multiple disease areas。